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Introduction

Evans Blue (EB), also known as T-1824, is an azo dye that has played a pivotal role in
biomedical research for over a century.[1] Its unique property of binding with high affinity to
serum albumin has made it an invaluable tool in a variety of physiological and pathological
studies.[2] This technical guide provides an in-depth exploration of the core historical
applications of Evans Blue, offering detailed experimental protocols, quantitative data
summaries, and visual workflows to aid researchers in understanding and potentially adapting
these classic methodologies for modern research contexts.

Determination of Plasma Volume

One of the earliest and most significant applications of Evans Blue was in the determination of
plasma volume. The principle behind this method is the dilution of a known quantity of the dye
within the circulatory system. Because Evans Blue binds tightly to plasma albumin, it is largely
retained within the vascular compartment for a sufficient period to allow for accurate
measurement.[1]

Experimental Protocol

This protocol is a generalized representation of historical methods for determining plasma
volume in a canine model.
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Materials:

Evans Blue dye solution (0.5% w/v in sterile 0.9% saline)

Heparinized syringes

Centrifuge

Spectrophotometer
Procedure:

o Preparation of Evans Blue Solution: Dissolve 0.5 g of Evans Blue powder in 100 mL of sterile
0.9% saline. Filter the solution through a 0.22 um filter to ensure sterility and remove any
particulate matter.

« Animal Preparation: Anesthetize the subject (e.g., a dog) and record its weight.

e Pre-injection Blood Sample: Draw a baseline blood sample (approximately 5 mL) from a
peripheral vein into a heparinized syringe. This will serve as a blank for spectrophotometric
analysis.

e Dye Injection: Accurately measure and inject a known volume of the 0.5% Evans Blue
solution intravenously (e.g., 1 mL per 5 kg of body weight). Record the exact volume
injected.

» Post-injection Blood Samples: At specific time intervals after injection (e.g., 10, 20, 30, and
60 minutes), draw blood samples (approximately 5 mL each) from a different vein than the
one used for injection to avoid contamination.

o Plasma Separation: Centrifuge all blood samples at 2000 x g for 15 minutes to separate the
plasma.

e Spectrophotometric Analysis:
o Set the spectrophotometer to a wavelength of 620 nm.

o Use the pre-injection plasma sample to zero the spectrophotometer (as a blank).
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o Measure the absorbance of the plasma samples collected at the different time points.

e Calculation of Plasma Volume:

[e]

Create a standard curve by preparing serial dilutions of the Evans Blue solution in plasma
from the pre-injection sample.

o Plot the absorbance of the standards against their known concentrations.

o Extrapolate the absorbance of the post-injection samples at time zero by plotting their
absorbance values against time on a semi-logarithmic graph and extending the line back
to the y-axis. This corrects for the gradual leakage of the dye from the circulation.

o Using the extrapolated absorbance at time zero and the standard curve, determine the
concentration of Evans Blue in the plasma.

o Calculate the plasma volume using the following formula[1]:

Plasma Volume (mL) = (Total Amount of Dye Injected (mg)) / (Concentration of Dye in
Plasma at Time Zero (mg/mL))

Quantitative Data

The following table summarizes representative historical data on plasma volume
measurements using Evans Blue in various animal species.

. . Average Body Average Plasma
Animal Species . Reference
Weight (kg) Volume (mL/kg)
Dog 10-15 45-55 [1]
Rabbit 2-3 40-50 [1]
Rat 0.2-0.3 35-45 [3]

Experimental Workflow
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Workflow for Plasma Volume Determination

Anesthetize Animal & Record Weight

l

Prepare 0.5% Evans Blue Solution Collect Pre-injection Blood Sample (Blank)

l i

Inject Known Volume of Evans Blue IV

l

Collect Post-injection Blood Samples at Timed Intervals

l

Centrifuge Blood Samples to Separate Plasma

l

Measure Absorbance of Plasma at 620 nm

l

Create Standard Curve & Extrapolate to Time Zero

l

Calculate Plasma Volume
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Workflow for BBB Permeability Assessment

Inject 2% Evans Blue Solution IV

:

Allow Circulation (1-2 hours)

:

Transcardial Perfusion with PBS, then Formaldehyde

i

Extract and Weigh Brain Tissue

:

Homogenize Tissue in Formamide

:

Incubate and Centrifuge to Extract Dye

i

Measure Absorbance/Fluorescence of Supernatant

:

Quantify Dye Concentration using Standard Curve
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Workflow for Cell Viability Assessment

Prepare Cell Suspension

l

Mix Cells with 0.4% Evans Blue Solution

l

Incubate at Room Temperature (3-5 min)

l

Load Stained Cells onto Hemocytometer

l

Count Stained (Non-viable) and Unstained (Viable) Cells

l

Calculate Percentage of Viable Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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